Cas no 1251377-78-2 (1-(4-aminopiperidin-1-yl)propan-2-one)

• Product Name: 1-(4-aminopiperidin-1-yl)propan-2-one
• CAS No: 1251377-78-2
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4772207
• PubChem ID: 58870256
• Update Time: 2025-10-29

1-(4-aminopiperidin-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-piperidin-1-yl)-propan-2-one
• 1-(4-aminopiperidin-1-yl)propan-2-one
• 1251377-78-2
• SCHEMBL2718426
• CS-0443229
• EN300-794667
• F8882-7453
• AKOS009120014

• Inchi： 1S/C8H16N2O/c1-7(11)6-10-4-2-8(9)3-5-10/h8H,2-6,9H2,1H3
• InChI Key： ZZNQZKTXCLJFQR-UHFFFAOYSA-N
• SMILES： O=C(C)CN1CCC(CC1)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(4-aminopiperidin-1-yl)propan-2-one

Comprehensive Guide to 1-(4-Aminopiperidin-1-yl)propan-2-one (CAS No. 1251377-78-2): Properties, Applications, and Market Insights

1-(4-Aminopiperidin-1-yl)propan-2-one (CAS No. 1251377-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, featuring a piperidine backbone and a ketone functional group, serves as a versatile intermediate in drug synthesis. Its unique structure makes it valuable for designing central nervous system (CNS) therapeutics, enzyme inhibitors, and other bioactive molecules. Researchers frequently explore its potential in addressing modern medical challenges, such as neurodegenerative diseases and targeted cancer therapies.

The chemical properties of 1-(4-aminopiperidin-1-yl)propan-2-one include a molecular weight of approximately 170.24 g/mol and a purity often exceeding 98%. Its solubility in polar solvents like water and ethanol enhances its utility in laboratory settings. The compound’s stability under controlled conditions ensures reliable performance in synthetic applications. Recent studies highlight its role in optimizing drug bioavailability and improving pharmacokinetic profiles, aligning with the growing demand for precision medicine.

In the pharmaceutical industry, 1251377-78-2 is a key building block for developing small-molecule drugs. Its 4-aminopiperidine moiety is particularly valuable for modulating receptor interactions, making it a candidate for G-protein-coupled receptor (GPCR) targeting. This aligns with current trends in personalized medicine, where researchers seek compounds that can be tailored to individual patient needs. Additionally, its application in protease inhibitor design has been explored for antiviral therapies, reflecting the global focus on infectious disease management post-pandemic.

The market for 1-(4-aminopiperidin-1-yl)propan-2-one is expanding, driven by increased R&D investment in orphan drugs and rare disease treatments. Suppliers emphasize high-purity synthesis to meet stringent regulatory standards, particularly in the U.S. and European markets. Environmental and cost-efficient production methods, such as green chemistry approaches, are also gaining traction, addressing sustainability concerns in the chemical sector.

From a regulatory perspective, CAS 1251377-78-2 is not classified as hazardous under major chemical inventories, facilitating its global trade. However, compliance with REACH and FDA guidelines remains critical for commercial use. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its quality, ensuring consistency across batches.

Future research directions for 1-(4-aminopiperidin-1-yl)propan-2-one may include its integration into AI-driven drug discovery platforms, leveraging machine learning to predict novel applications. The compound’s adaptability positions it well for emerging fields like bioconjugation and theranostics, where multifunctional molecules are increasingly sought after.